![molecular formula C8H6BrN B6282946 5-bromo-2-ethynyl-3-methylpyridine CAS No. 1211588-86-1](/img/no-structure.png)
5-bromo-2-ethynyl-3-methylpyridine
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Overview
Description
5-Bromo-2-ethynyl-3-methylpyridine is an important intermediate in organic synthesis with many applications such as pharmaceutical intermediate, organic synthesis, organic solvent, production of dyes, pesticide, and spice .
Synthesis Analysis
The synthesis of this compound involves a bromination reaction with 5-methylpyridine-2,3-dicarboxylic acid dimethyl ester (MPE) as the raw material, N-bromosuccinimide (NBS) as the brominating reagent, and azobisisobutyronitrile (AIBN) as an initiator . The bromination reaction of MPE is a typical reaction initiated by free radicals .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques such as single-crystal X-ray crystallography, optical, Fourier transform infrared and nuclear magnetic resonance spectroscopic studies .Chemical Reactions Analysis
The bromination reaction of 5-methylpyridine-2,3-dicarboxylic acid dimethyl ester (MPE) is a key step in the synthesis of imidazolinones . NBS is used as a brominating reagent for bromination of the methyl group on the pyridine ring .Physical And Chemical Properties Analysis
This compound has a melting point of 32-36 °C, a boiling point of 74 °C / 17mmHg, and a density of 1.494±0.06 g/cm3 . It is soluble in methanol .Scientific Research Applications
5-Br-2-E-3-MP has been used in a variety of scientific research applications. It has been used to study the structure of proteins as well as the mechanism of enzyme catalysis. It has also been used in the study of organic synthesis and reaction mechanisms. Additionally, 5-Br-2-E-3-MP has been used in the study of DNA and RNA structures.
Mechanism of Action
Target of Action
Brominated pyridines are generally known to participate in various organic synthesis reactions .
Mode of Action
Brominated pyridines are often used in suzuki-miyaura cross-coupling reactions , which involve the formation of carbon-carbon bonds under mild and functional group tolerant reaction conditions .
Biochemical Pathways
Brominated pyridines are known to be involved in various organic synthesis reactions , which can potentially affect a wide range of biochemical pathways.
Result of Action
As a brominated pyridine, it is likely to participate in various organic synthesis reactions , which can lead to the formation of various organic compounds with potential biological activity.
Action Environment
Factors such as temperature, ph, and the presence of other chemical substances can potentially influence the reactivity and stability of brominated pyridines .
Advantages and Limitations for Lab Experiments
5-Br-2-E-3-MP has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a high yield. Additionally, it is a relatively stable compound, making it ideal for use in long-term experiments. However, 5-Br-2-E-3-MP has some limitations for use in laboratory experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, it is a relatively toxic compound, and must be handled with care.
Future Directions
There are several potential future directions for 5-Br-2-E-3-MP. It could be used to study the mechanism of action of other compounds, as well as to study the structure and function of proteins, enzymes, and DNA/RNA molecules. Additionally, it could be used to develop new drugs and treatments for various diseases. Finally, it could be used to develop new materials for use in a variety of applications.
Synthesis Methods
5-Br-2-E-3-MP can be synthesized through the reaction of 3-methylpyridine and 2-bromoethynyl bromide. This reaction is catalyzed by a strong base such as potassium tert-butoxide. The reaction yields a product with a yield of approximately 90%.
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis of 5-bromo-2-ethynyl-3-methylpyridine can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-methyl-5-bromopyridine", "acetylene", "sodium amide", "methyl iodide", "potassium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: 2-methyl-5-bromopyridine is reacted with sodium amide in diethyl ether to form 2-methyl-5-bromopyridine-N-sodiumamide.", "Step 2: Acetylene is added to the reaction mixture and the resulting mixture is heated to form 5-bromo-2-ethynyl-3-methylpyridine.", "Step 3: The product from step 2 is then reacted with methyl iodide and potassium hydroxide in water to form 5-bromo-2-ethynyl-3-methylpyridine." ] } | |
CAS RN |
1211588-86-1 |
Molecular Formula |
C8H6BrN |
Molecular Weight |
196 |
Purity |
95 |
Origin of Product |
United States |
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